Cas no 1934471-91-6 (methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate)

• Product Name: methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate
• CAS No: 1934471-91-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6575985
• PubChem ID: 121604825
• Update Time: 2025-07-22

methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate
• AKOS026740222
• 1934471-91-6
• EN300-19456145
• methyl 6-amino-2-azaspiro[3.3]heptane-6-carboxylate

• Inchi： 1S/C8H14N2O2/c1-12-6(11)8(9)2-7(3-8)4-10-5-7/h10H,2-5,9H2,1H3
• InChI Key： SSOTXJXZVFVIDW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC2(CNC2)C1)N)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate

Introduction to Methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate (CAS No. 1934471-91-6)

Methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate, identified by its CAS number 1934471-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate consists of a spirocyclic framework, which is a key feature that contributes to its distinct chemical and biological properties. The presence of both an amine group and a carboxylate moiety makes this compound a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The specific arrangement of atoms in methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate may contribute to its ability to interact with biological receptors in a manner that is conducive to therapeutic effects.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including the treatment of neurological disorders, inflammation, and infectious diseases. The amine group in particular has been highlighted as a key site for functionalization, allowing for the creation of derivatives with tailored biological activities.

The synthesis of methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate presents both challenges and opportunities for chemists. The spirocyclic core requires precise control during synthesis to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.

Recent studies have demonstrated the compound's potential as a building block for more complex molecules. For instance, researchers have utilized derivatives of methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate to develop new scaffolds for drug candidates. These studies highlight the compound's versatility and its importance in medicinal chemistry.

The biological activity of methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate has been investigated through various experimental approaches. In vitro assays have shown promising results, indicating that this compound may possess inhibitory activity against certain enzymes and receptors relevant to human health. These findings underscore the need for further exploration into its pharmacological potential.

The future directions for research on methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate are numerous and exciting. Further studies are warranted to elucidate its mechanism of action and to explore its interactions with biological targets at a molecular level. Additionally, the development of new synthetic strategies could enhance the accessibility of this compound for broader applications.

In conclusion, methyl 6-amino-2-azaspiro3.3heptane-6-carboxylate (CAS No. 1934471-91-6) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the field of medicinal chemistry.